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Compound of Interest

Compound Name: Thiazole, aminonitro-

Cat. No.: B074268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aminonitrothiazole amides are a class of compounds with significant therapeutic potential, most

notably represented by Nitazoxanide, a broad-spectrum antiparasitic and antiviral agent. The

core structure, consisting of a 2-amino-5-nitrothiazole moiety linked to a carboxylic acid via an

amide bond, is crucial for its biological activity. The large-scale synthesis of these amides is of

high interest for pharmaceutical development and production. This document provides detailed

protocols and application notes for the synthesis of aminonitrothiazole amides, focusing on

scalable methods and purification strategies.

General Reaction Scheme
The synthesis of aminonitrothiazole amides involves the coupling of 2-amino-5-nitrothiazole

with a carboxylic acid, typically activated to facilitate the reaction. The general scheme is

presented below:
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2-Amino-5-nitrothiazole

Aminonitrothiazole AmideCarboxylic Acid

Coupling Reagent

Byproducts

Charge 2-amino-5-nitrothiazole, O-acetylsalicyloyl chloride, and DCM to reactor

Add triethylamine dropwise

Heat to 40-50°C for 2 hours

Monitor reaction by HPLC

Cool and add water for crystallization

Filter and wash the product

Dry the final product
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Crude Aminonitrothiazole Amide

First Recrystallization (e.g., Isopropanol)

Filtration

Second Recrystallization (e.g., Acetone)

Filtration

Drying

High Purity Product

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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